- Synthesis of C-linked immobilized analogs of aloisine A by 'click' chemistry, Tetrahedron Letters, 2009, 50(7), 741-744
Cas no 57381-49-4 (2-Bromo-4-chlorobenzonitrile)
2-Bromo-4-chlorobenzonitrile structure
Product Name:2-Bromo-4-chlorobenzonitrile
CAS No:57381-49-4
MF:C7H3BrClN
MW:216.462419748306
MDL:MFCD00158966
CID:820178
Update Time:2025-07-28
2-Bromo-4-chlorobenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-4-chlorobenzonitrile
- Benzonitrile, 2-bromo-4-chloro-
- KSC606O6P
- 2-Bromo-4-chloro-benzonitrile
- PEAQTMSQUXACRN-UHFFFAOYSA-N
- BCP25368
- BBL102868
- STL556676
- RP08929
- OR46060
- FCH1330508
- SY104044
- AX8071755
- AB0061262
- V6713
-
- MDL： MFCD00158966
- Inchi： 1S/C7H3BrClN/c8-7-3-6(9)2-1-5(7)4-10/h1-3H
- InChI Key： PEAQTMSQUXACRN-UHFFFAOYSA-N
- SMILES： BrC1C=C(C=CC=1C#N)Cl
Computed Properties
- Exact Mass: 214.91400
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 162
- Topological Polar Surface Area: 23.8
Experimental Properties
- Density: 1.74±0.1 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 284.0±25.0 ºC (760 Torr),
- Flash Point: 125.6±23.2 ºC,
- Solubility: Almost insoluble (0.082 g/l) (25 º C),
- PSA: 23.79000
- LogP: 2.97418
2-Bromo-4-chlorobenzonitrile Security Information
- Hazard Statement： H315-H319-H335
- HazardClass：IRRITANT
- Storage Condition：Sealed in dry,Room Temperature
2-Bromo-4-chlorobenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM158291-25g |
2-Bromo-4-chlorobenzonitrile |
57381-49-4 | 95+% | 25g |
$163 | 2021-06-17 | |
| Chemenu | CM158291-100g |
2-Bromo-4-chlorobenzonitrile |
57381-49-4 | 95+% | 100g |
$374 | 2021-06-17 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY104044-1g |
2-Bromo-4-chlorobenzonitrile |
57381-49-4 | ≥97% | 1g |
¥40.00 | 2025-04-14 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY104044-5g |
2-Bromo-4-chlorobenzonitrile |
57381-49-4 | ≥97% | 5g |
¥40.00 | 2025-04-14 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY104044-10g |
2-Bromo-4-chlorobenzonitrile |
57381-49-4 | ≥97% | 10g |
¥59.00 | 2025-04-14 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY104044-25g |
2-Bromo-4-chlorobenzonitrile |
57381-49-4 | ≥97% | 25g |
¥140.00 | 2025-04-14 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY104044-100g |
2-Bromo-4-chlorobenzonitrile |
57381-49-4 | ≥97% | 100g |
¥559.00 | 2025-04-14 | |
| Fluorochem | 062768-1g |
2-Bromo-4-chlorobenzonitrile |
57381-49-4 | 98% | 1g |
￡10.00 | 2022-02-28 | |
| Fluorochem | 062768-5g |
2-Bromo-4-chlorobenzonitrile |
57381-49-4 | 98% | 5g |
￡31.00 | 2022-02-28 | |
| Fluorochem | 062768-10g |
2-Bromo-4-chlorobenzonitrile |
57381-49-4 | 98% | 10g |
￡51.00 | 2022-02-28 |
2-Bromo-4-chlorobenzonitrile Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Zinc chloride , Bromine , Piperidine, 2,2,6,6-tetramethyl-, lithium salt (1:1) ; -70 °C
Reference
2-Bromo-4-chlorobenzonitrile Raw materials
2-Bromo-4-chlorobenzonitrile Preparation Products
2-Bromo-4-chlorobenzonitrile Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
57381-49-4 (2-Bromo-4-chlorobenzonitrile) Related Products
- 27139-97-5(2-Bromo-4-chlorotoluene)
- 868274-15-1(BENZONITRILE, 2,6-DIBROMO-4-CHLORO-)
- 6575-08-2(2-Bromo-6-chlorobenzonitrile)
- 93361-96-7(2-bromo-4,5-dichlorobenzonitrile)
- 1031929-33-5(2-Bromo-3-chlorobenzonitrile)
- 939990-02-0(3-Bromo-5-chloro-4-methylbenzonitrile)
- 304854-55-5(3-Bromo-5-chlorobenzonitrile)
- 135340-79-3(2-Bromo-6-chloro-4-methylbenzonitrile)
- 204930-36-9(2-Bromo-4,5-dichlorotoluene)
- 57381-37-0(2-Bromo-5-chlorobenzonitrile)
Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
SunaTech Inc.
Gold Member
Audited Supplier
CN Supplier
Reagent
